Cas no 1256822-16-8 (2-Bromo-5-fluoropyridine-4-carbonitrile)

2-Bromo-5-fluoropyridine-4-carbonitrile is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 2-position, a fluoro group at the 5-position, and a nitrile at the 4-position—make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The electron-withdrawing nitrile group enhances reactivity, while the halogen atoms provide sites for further functionalization. This compound is particularly valuable in the development of active ingredients requiring precise regiochemical control. Its high purity and stability under standard handling conditions ensure reliable performance in complex synthetic pathways.

2-Bromo-5-fluoropyridine-4-carbonitrile structure

1256822-16-8 structure

Product Name:2-Bromo-5-fluoropyridine-4-carbonitrile

CAS No:1256822-16-8

MF:C₆H₂BrFN₂

MW:200.995883464813

MDL:MFCD18258644

CID:4565208

PubChem ID:75481745

Update Time:2025-06-09

2-Bromo-5-fluoropyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-bromo-5-fluoropyridine-4-carbonitrile
- 2-Bromo-5-fluoroisonicotinonitrile
- 4-Pyridinecarbonitrile, 2-bromo-5-fluoro-
- NE44298
- SB21470
- SY047795
- 2-Bromo-5-fluoro-isonicotinonitrile
- AKOS026727845
- DB-203141
- SCHEMBL16375109
- P17360
- 2-Bromo-5-fluoro-4-pyridinecarbonitrile
- DTXSID301279934
- CS-0051994
- 1256822-16-8
- DB-251382
- MFCD18258644
- EN300-159671
- AS-53977
- 2-Bromo-5-fluoropyridine-4-carbonitrile
- MDL： MFCD18258644
- Inchi： 1S/C6H2BrFN2/c7-6-1-4(2-9)5(8)3-10-6/h1,3H
- InChI Key： GLUXDIYRUHBWMX-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=C(C=N1)F

Computed Properties

Exact Mass: 199.93854 g/mol
Monoisotopic Mass: 199.93854 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 201.00
XLogP3: 1.7
Topological Polar Surface Area: 36.7

2-Bromo-5-fluoropyridine-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029013708-250mg	2-Bromo-5-fluoroisonicotinonitrile	1256822-16-8	95%	250mg	$1078.00	2023-09-03
Alichem	A029013708-1g	2-Bromo-5-fluoroisonicotinonitrile	1256822-16-8	95%	1g	$2981.85	2023-09-03
Apollo Scientific	PC540016-250mg	2-Bromo-5-fluoroisonicotinonitrile	1256822-16-8	>97%	250mg	£191.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FN744-50mg	2-Bromo-5-fluoropyridine-4-carbonitrile	1256822-16-8	95+%	50mg	185.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FN744-200mg	2-Bromo-5-fluoropyridine-4-carbonitrile	1256822-16-8	95+%	200mg	511.0CNY	2021-07-15
TRC	B803765-10mg	2-bromo-5-fluoropyridine-4-carbonitrile	1256822-16-8		10mg	$ 70.00	2022-06-06
TRC	B803765-50mg	2-bromo-5-fluoropyridine-4-carbonitrile	1256822-16-8		50mg	$ 230.00	2022-06-06
TRC	B803765-100mg	2-bromo-5-fluoropyridine-4-carbonitrile	1256822-16-8		100mg	$ 340.00	2022-06-06
abcr	AB486845-1 g	2-Bromo-5-fluoropyridine-4-carbonitrile, 95%; .	1256822-16-8	95%	1g	€346.40	2022-07-29
abcr	AB486845-5 g	2-Bromo-5-fluoropyridine-4-carbonitrile, 95%; .	1256822-16-8	95%	5g	€1,191.70	2022-07-29